5-Aminonaphthalene-2,3-dicarbonitrile
Overview
Description
Synthesis Analysis
The synthesis of 5-Aminonaphthalene-2,3-dicarbonitrile involves several steps. New phthalonitrile derivatives are formed from reactions of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) , which serve as key intermediates for the subsequent synthesis of the compound. Additionally, other phthalonitrile derivatives react with specific reagents to yield the desired 5-Aminonaphthalene-2,3-dicarbonitrile .
Molecular Structure Analysis
The molecular structure of 5-Aminonaphthalene-2,3-dicarbonitrile consists of a naphthalene core with two cyano groups (CN) attached at positions 2 and 3. The arrangement of atoms and bonds within the compound determines its chemical properties and reactivity .
Chemical Reactions Analysis
While specific chemical reactions involving this compound may vary, it can participate in nucleophilic substitution reactions, cyclization processes, and other transformations. Investigating its reactivity with various electrophiles and nucleophiles is essential to understand its synthetic potential .
properties
CAS RN |
37622-98-3 |
|---|---|
Molecular Formula |
C12H7N3 |
Molecular Weight |
193.2 g/mol |
IUPAC Name |
5-aminonaphthalene-2,3-dicarbonitrile |
InChI |
InChI=1S/C12H7N3/c13-6-9-4-8-2-1-3-12(15)11(8)5-10(9)7-14/h1-5H,15H2 |
InChI Key |
PHEJEDUMGUKQBK-UHFFFAOYSA-N |
SMILES |
C1=CC2=CC(=C(C=C2C(=C1)N)C#N)C#N |
Canonical SMILES |
C1=CC2=CC(=C(C=C2C(=C1)N)C#N)C#N |
Origin of Product |
United States |
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